Cambridge id 7021093

• IUPAC Name: 1-[2-(3,4-dichlorophenoxy)ethyl]pyrrolidine
• InChI: InChI=1S/C12H15Cl2NO/c13-11-4-3-10(9-12(11)14)16-8-7-15-5-1-2-6-15/h3-4,9H,1-2,5-8H2
• InChI Key: NZNPXANSBXBMAX-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CCOC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C12H15Cl2NO
• Molecular Weight: 260.16 g/mol

Description

Cambridge id 7021093 is a useful research compound. Its molecular formula is C12H15Cl2NO and its molecular weight is 260.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Q & A

Q. Advanced

Identify anomalies : Use statistical tests (e.g., Grubbs’ test) to detect outliers .

Evaluate measurement error : Check instrument calibration and procedural consistency .

Replicate : Repeat experiments under identical conditions to confirm trends.

Contextualize : Compare findings with prior studies to resolve contradictions (e.g., differing environmental controls) .
Document all steps to enable peer validation .

How to Optimize Internal/External Validity in this compound Studies?

Q. Advanced

• Internal validity : Control confounding variables via randomization or blinding . For chemical studies, standardize reagent purity and equipment settings .
• External validity : Use heterogeneous sampling (e.g., varied demographics) and replicate in real-world settings .
  Report limitations explicitly (e.g., "Results are limited to [specific pH/temperature ranges]") .

What Methodologies Apply to Confidential or Proprietary Data from Cambridge?

Q. Advanced

• Data agreements : Cambridge may require non-disclosure terms, restricting public sharing of sensitive data (e.g., unreleased test items) .
• Ethical handling : Anonymize participant data and use aggregation to prevent re-identification .
• Alternative approaches : If data access is denied, use secondary datasets (e.g., published corpus samples) or simulate conditions via computational models .

How to Mitigate Replication Challenges in this compound Research?

Q. Advanced

Document protocols : Provide step-by-step lab procedures, including equipment specifications and environmental controls .

Share datasets : Use repositories like Zenodo or Figshare for raw data (with Cambridge’s approval) .

Pre-register studies : Outline hypotheses/methods on platforms like Open Science Framework to reduce bias .

How to Integrate Mixed-Methods Approaches for this compound?

Advanced
Combine quantitative (e.g., spectral analysis) and qualitative (e.g., expert interviews) methods:

Triangulation : Validate findings across methods (e.g., correlating survey responses with lab results).

Sequential design : Use qualitative insights to refine experimental variables .

Data synthesis : Apply tools like NVivo for thematic analysis alongside statistical software (e.g., R, Python) .